Cas no 2387322-38-3 (3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzoic acid)

• Product Name: 3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzoic acid
• CAS No: 2387322-38-3
• MF: C₂₂H₁₅BrFNO₄
• MW: 456.261208772659
• CID: 6037222
• PubChem ID: 165894963
• Update Time: 2025-10-28

3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzoic acid
• 2387322-38-3
• EN300-6737282

• Inchi： 1S/C22H15BrFNO4/c23-19-10-12(9-17(20(19)24)21(26)27)25-22(28)29-11-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-10,18H,11H2,(H,25,28)(H,26,27)
• InChI Key： OOBJCSHZIMUUTH-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 455.01685g/mol
• Monoisotopic Mass: 455.01685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzoic acid

3-Bromo-5-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzoic Acid: A Comprehensive Overview

3-Bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzoic acid (CAS No. 2387322-38-3) is a complex organic compound with significant potential in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position, a fluoro group at the 2-position, and a carbamate moiety at the 5-position. The presence of these functional groups makes it highly versatile and amenable to various chemical modifications, enabling its use in diverse applications.

The synthesis of 3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzoic acid involves a series of carefully designed reactions, including nucleophilic substitution, coupling reactions, and protection/deprotection steps. Recent advancements in catalytic methodologies have significantly improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing the carbon-halogen bonds present in this compound.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. The carbamate group at the 5-position serves as an excellent handle for further functionalization, allowing chemists to explore various bioisosteres and prodrug strategies. Recent studies have demonstrated that analogs of this compound exhibit potent inhibitory activity against key enzymes involved in cancer progression, such as kinases and proteases. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmaceutical applications, 3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzoic acid has shown promise in agrochemical research. Its ability to modulate plant hormone signaling pathways suggests its utility as a growth regulator or herbicide. Researchers have also explored its potential as a building block for constructing advanced materials, such as stimuli-responsive polymers and nanomaterials.

From a structural perspective, the fluoro group at the 2-position plays a critical role in determining the compound's electronic properties and reactivity. This fluorine atom enhances the lipophilicity of the molecule, which is advantageous for improving drug bioavailability. Furthermore, the bromine atom at the 3-position introduces additional electronic effects that can be exploited for tuning the molecule's interactions with biological targets.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of 3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzoic acid. Quantum mechanical calculations have revealed that the compound exhibits unique electronic transitions that could be harnessed for optoelectronic applications. Additionally, molecular dynamics simulations have shed light on its conformational flexibility, which is crucial for understanding its binding modes with biological targets.

The (9H-fluorenyl)methoxy carbonyl (Fmoc) group attached to this compound is widely recognized for its role as a protecting group in peptide synthesis. Its stability under basic conditions and ease of removal under acidic conditions make it an invaluable tool in modern organic synthesis. The integration of this group into 3-bromo-5-amino benzoic acid opens up new avenues for exploring peptide-based therapeutics.

Looking ahead, ongoing research is focused on optimizing the synthesis of CAS No. 2387322-38-3, with particular emphasis on developing scalable and environmentally friendly production methods. Green chemistry approaches, such as catalytic hydrogenation and biocatalysis, are being explored to reduce waste and improve sustainability. These efforts are expected to lower production costs and enhance accessibility for both academic and industrial applications.

In conclusion, 3-bromo-5-{[(9H-fluorenyl)methoxy]carbonylamino}-2-fluorobenzoic acid (CAS No. 2387322-38-3) stands out as a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a key player in driving innovation in pharmaceuticals, agrochemicals, and materials science.